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Compound of Interest

Compound Name: 2-Chloro-2,3-dimethylbutane

Cat. No.: B1595545

2-Chloro-2,3-dimethylbutane, a tertiary alkyl halide, serves as a valuable intermediate in
various organic syntheses, particularly in the realms of pesticide and pharmaceutical
manufacturing.[1] Its utility stems from the inherent reactivity of the tertiary carbon-chlorine
bond, which readily participates in nucleophilic substitution and elimination reactions. A
thorough understanding of its physical properties is paramount for its effective handling,
purification, and application in complex synthetic pathways. This guide provides a
comprehensive overview of the core physical characteristics of 2-Chloro-2,3-dimethylbutane,
supported by field-proven insights and detailed experimental protocols for their determination.

Core Physical Properties: A Quantitative Overview

The physical properties of 2-Chloro-2,3-dimethylbutane are summarized in the table below.
These values represent the foundational data required for designing reaction conditions,
purification strategies, and ensuring safe laboratory practices.
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Physical Property Value Units
Molecular Formula CeH13Cl
Molecular Weight 120.62 g/mol
Appearance Colorless liquid
Boiling Point 112 -112.5 °C at 719-760 mmHg
Melting Point -10.4 °C
Density 0.865-0.872 g/lcm3 at 20 °C
Refractive Index 1.411 - 1.4175 nD at 20°C
Solubility Soluble in organic solvents

(e.g., ethanol, acetone)
Flash Point 14.9 °C
Vapor Pressure 26.1 mmHg at 25°C

Data compiled from multiple sources.[1][2][3][4][5][6]

Contextual Insights: The Significance of Tertiary
Halide Reactivity

2-Chloro-2,3-dimethylbutane’s identity as a tertiary alkyl halide profoundly influences its
chemical behavior. Tertiary alkyl halides are notably more reactive in Sn1 (Substitution
Nucleophilic Unimolecular) reactions compared to their secondary and primary counterparts.[7]
This heightened reactivity is attributed to the stability of the tertiary carbocation intermediate
formed during the reaction mechanism. The electron-donating inductive effects and
hyperconjugation from the three alkyl groups attached to the positively charged carbon
delocalize the charge, lowering the activation energy for the reaction.[7]

However, the steric hindrance caused by the bulky alkyl groups makes tertiary alkyl halides,
like 2-Chloro-2,3-dimethylbutane, poor substrates for Sn2 (Substitution Nucleophilic
Bimolecular) reactions, where the nucleophile must perform a backside attack on the
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electrophilic carbon.[8][9] This steric hindrance also favors elimination reactions (E1 and E2),
especially in the presence of a strong base.[9][10]

Experimental Protocols for Property Determination

The following section details the methodologies for the precise determination of key physical
properties of 2-Chloro-2,3-dimethylbutane. These protocols are designed to be self-
validating, ensuring accurate and reproducible results.

Determination of Boiling Point via Micro-Boiling Point
Method

The boiling point is a critical parameter for purification by distillation.[11] For small sample
volumes, the micro-boiling point method is a convenient and accurate technique.[12]

Methodology:
e Apparatus Setup:

o Place approximately 0.5 mL of 2-Chloro-2,3-dimethylbutane into a small test tube.

o

Add a small magnetic stir bar.

[¢]

Clamp the test tube in a heating block on a hot plate stirrer.

o

Invert a sealed-end capillary tube and place it inside the test tube, with the open end
submerged in the liquid.

o

Position a thermometer with its bulb about 1 cm above the liquid surface.
e Heating and Observation:
o Begin gentle stirring and heating.

o Observe for an initial stream of bubbles as trapped air is expelled from the capillary tube.
[12]
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o Continue heating until a rapid and continuous stream of bubbles emerges from the
capillary. This indicates that the vapor pressure of the liquid is approaching the
atmospheric pressure.[12][13]

¢ Boiling Point Determination:
o Stop heating and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The moment the liquid is drawn
up into the capillary tube, the vapor pressure inside the capillary equals the external
atmospheric pressure.[12][13]

o Record the temperature at this exact moment. This is the boiling point of the liquid.[12][13]

Diagram: Micro-Boiling Point Determination Setup
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Caption: Setup for micro-boiling point determination.
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Determination of Density using a Graduated Cylinder
and Balance

Density is a fundamental physical property that can aid in substance identification and purity
assessment.[14]

Methodology:
e Mass of Empty Cylinder:

o Using an electronic balance, measure and record the mass of a clean, dry 100-mL
graduated cylinder.[15]

e Volume and Mass of Liquid:
o Add approximately 20-25 mL of 2-Chloro-2,3-dimethylbutane to the graduated cylinder.
o Precisely record the volume, reading from the bottom of the meniscus.[15]
o Measure and record the combined mass of the graduated cylinder and the liquid.[15]

» Calculation:

o Subtract the mass of the empty graduated cylinder from the combined mass to determine
the mass of the liquid.

o Calculate the density using the formula: Density = Mass / Volume.
o Repeat for Accuracy:

o Repeat the procedure two more times, adding another 20-25 mL of the liquid for each trial
to improve precision.[15]

o Calculate the average of the three density measurements.

Diagram: Density Determination Workflow
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Caption: Workflow for determining the density of a liquid.

Determination of Refractive Index using an Abbe
Refractometer

The refractive index is a measure of how light propagates through a substance and is a highly
characteristic physical property for liquids.[16]

Methodology:
o Calibration:

o Ensure the Abbe refractometer is calibrated using a standard liquid with a known refractive
index (e.g., distilled water).

o Sample Application:
o Open the prism assembly of the refractometer.

o Using a clean pipette, place a few drops of 2-Chloro-2,3-dimethylbutane onto the
surface of the lower prism.

o Close the prism assembly securely.
e Measurement:
o Turn on the light source and look through the eyepiece.

o Adjust the coarse and fine adjustment knobs until the dividing line between the light and
dark fields is sharp and centered in the crosshairs.
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o If color fringes are observed, adjust the chromaticity screw until a sharp, black-and-white
borderline is obtained.

o Reading and Temperature Correction:
o Read the refractive index value from the scale.
o Record the temperature, as refractive index is temperature-dependent.[16]

o If the measurement temperature is not 20°C, correct the value using the appropriate
temperature correction factor.

Synthesis and Purification Considerations

2-Chloro-2,3-dimethylbutane can be synthesized by the reaction of 2,3-dimethylbutane with
chlorine under photolytic conditions or with sodium hypochlorite under alkaline conditions.[1] An
alternative and often more controlled laboratory synthesis involves the reaction of 2,3-dimethyl-
2-butanol (a tertiary alcohol) with concentrated hydrochloric acid via an Sn1 mechanism.[17]
[18]

Purification of the product typically involves washing with a sodium bicarbonate solution to
neutralize any remaining acid, followed by washing with a saturated sodium chloride solution to
remove water-soluble impurities.[17] The organic layer is then dried with an anhydrous drying
agent, such as calcium chloride, before final purification by distillation.[17] The boiling point
data presented in this guide is crucial for establishing the correct distillation parameters.

Conclusion

The physical properties of 2-Chloro-2,3-dimethylbutane are well-defined and critical for its
successful application in research and development. This guide has provided a detailed
overview of these properties, contextualized their significance in relation to the compound's
reactivity, and offered robust protocols for their experimental determination. By adhering to
these methodologies, researchers, scientists, and drug development professionals can ensure
the accurate characterization and effective utilization of this important synthetic intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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